Cas no 802620-28-6 (1-Thia-4,8-diazaspiro[4.5]decan-3-one,4-ethyl-(8CI))

• Product Name: 1-Thia-4,8-diazaspiro[4.5]decan-3-one,4-ethyl-(8CI)
• CAS No: 802620-28-6
• MF: C₉H₁₆N₂OS
• MW: 200.301140785217
• CID: 713862
• Update Time: 2023-03-29

1-Thia-4,8-diazaspiro[4.5]decan-3-one,4-ethyl-(8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4,8-diazaspiro[4.5]decan-3-one,4-ethyl-
• 1-Thia-4,8-diazaspiro[4.5]decan-3-one,4-ethyl-(8CI)
• 4-ethyl-1-thia-4,8-diazaspiro[4.5]decan-3-one
• 1-Thia-4,8-diazaspiro[4.5]decan-3-one, 4-ethyl-

• Inchi： 1S/C9H16N2OS/c1-2-11-8(12)7-13-9(11)3-5-10-6-4-9/h10H,2-7H2,1H3
• InChI Key： VIGNAXBSFSLMOB-UHFFFAOYSA-N
• SMILES： S1C2(CCNCC2)N(CC)C(=O)C1

Computed Properties

• Exact Mass: 200.098
• Monoisotopic Mass: 200.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2